Methyl 4-hydroxy-3-vinylbenzoate

• Molecular Formula: C10H10O3
• Molecular Weight: 178.18 g/mol
• IUPAC Name: methyl 3-ethenyl-4-hydroxybenzoate
• InChI: InChI=1S/C10H10O3/c1-3-7-6-8(10(12)13-2)4-5-9(7)11/h3-6,11H,1H2,2H3
• InChI Key: MVHCCGXRYAJZHE-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(C=C1)O)C=C

Description

Methyl 4-hydroxy-3-vinylbenzoate is a useful research compound. Its molecular formula is C10H10O3 and its molecular weight is 178.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods II

Procedure details

To a stirred solution of lithium bis(trimethylsilyl)amide (1.0 M solution in tetrahydrofuran) (8 mL) in a 0° C. ice bath is added methyl triphenylphonium bromide (1.92 g, 5.38 mmol). The mixture is allowed to warm to rt and stir for 10 min. A solution of methyl 3-formyl-4-hydroxybenzoate (200 mg, 1.11 mmol) in THF (3 mL) is added to the above solution. The mixture is stirred at rt for 5 h. The reaction mixture is acidified to pH=5 with 1N HCl, and extracted with ether (3×). The combined organic layers are washed with brine, dried (MgSO4), filtered and concentrated to a yellow oil. The crude product is purified by chromatography on SiO2. Elution with hexanes-EtOAc (80:20) gives 130 mg (66%) of methyl 4-hydroxy-3-vinylbenzoate as a white solid: 1H NMR (400 MHz, CDCl3) δ 8.12, 7.86, 6.93, 6.85, 5.84, 5.50, 5.46, 3.92.